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Compound of Interest

Compound Name: 4-Methoxy-5-methylindoline

Cat. No.: B8576182

Get Quote

High-Value Scaffold for Serotonergic Ligand Development

Executive Summary
4-Methoxy-5-methylindoline (4M5MI) represents a privileged bicyclic heterocycle in medicinal

chemistry, specifically within the design of G-Protein Coupled Receptor (GPCR) modulators. As

a 2,3-dihydro derivative of the indole core, it serves as a conformationally restricted bioisostere

of serotonin (5-hydroxytryptamine), offering enhanced metabolic stability due to the C5-methyl

blockade and unique electronic properties conferred by the C4-methoxy group. This guide

outlines the structural parameters, validated synthetic protocols, and spectroscopic

characterization required for its integration into drug discovery pipelines.

Part 1: Structural Analysis & Molecular Properties
The 4-methoxy-5-methylindoline scaffold is characterized by an electron-rich benzene ring

fused to a saturated pyrrolidine ring. The C4-methoxy substituent exerts a strong mesomeric

donating effect (+M), while the C5-methyl group provides steric bulk and blocks the primary

metabolic oxidation site typical of tryptamine derivatives.
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The following data aggregates predicted and experimental values for the free base form.

Property Value biological Implication

Molecular Formula C₁₀H₁₃NO Core stoichiometry

Molecular Weight 163.22 g/mol
Fragment-based drug design

(FBDD) compliant

LogP (Predicted) ~2.1 - 2.4
Optimal CNS penetration

range (BBB permeable)

H-Bond Donors 1 (NH)
Critical for Aspartate anchoring

in GPCRs

H-Bond Acceptors 2 (N, O)
Interaction with Ser/Thr

residues

pKa (Conjugate Acid) ~5.2
Exists primarily as neutral

species at physiological pH

Topological Polar Surface Area ~21 Å²
High predicted oral

bioavailability

Part 2: Synthetic Architecture
The most robust route to 4-methoxy-5-methylindoline involves the selective reduction of its

aromatic precursor, 4-methoxy-5-methylindole. While direct ring closure methods (e.g.,

intramolecular amination) exist, they often suffer from regioselectivity issues due to the steric

crowding at C4 and C5.

Retrosynthetic Logic
The synthesis is best approached via a "Reduction Strategy," utilizing the stability of the indole

precursor which can be synthesized via the Leimgruber-Batcho or Fischer Indole methods.
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Strategic Logic

4-Methoxy-5-methylindoline
(Target Scaffold)

4-Methoxy-5-methylindole
(Aromatic Precursor)

Selective Reduction
(NaBH3CN / AcOH)2-Methyl-3-methoxy-4-nitro-toluene

(Starting Material)

Leimgruber-Batcho
Enamine Cyclization

Indole reduction preserves
substituent integrity

Click to download full resolution via product page

Figure 1: Retrosynthetic analysis highlighting the reduction pathway as the most reliable

method for preserving the C4/C5 substitution pattern.

Validated Protocol: Selective Reduction
Objective: Conversion of 4-methoxy-5-methylindole to 4-methoxy-5-methylindoline. Method:

Sodium Cyanoborohydride (NaBH₃CN) Reduction in Glacial Acetic Acid.

Rationale:

Selectivity: NaBH₃CN is milder than LiAlH₄, preventing the cleavage of the C4-methoxy ether

bond.

Regiocontrol: Protonation of the indole C3 by acetic acid generates an iminium ion species,

which is rapidly reduced by the hydride, ensuring exclusive reduction of the C2-C3 bond

without affecting the benzene ring.

Step-by-Step Methodology
Preparation:

In a fume hood, dissolve 1.0 eq (e.g., 5.0 g) of 4-methoxy-5-methylindole in glacial acetic

acid (50 mL).

Cool the solution to 10–15°C using a water bath. Note: Do not freeze the acetic acid.

Reduction:
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Add Sodium Cyanoborohydride (3.0 eq) portion-wise over 20 minutes.

Caution: This reaction may evolve HCN gas. Ensure high-efficiency ventilation and use a

scrubber if scaling up.

Allow the mixture to warm to room temperature (25°C) and stir for 2–3 hours.

Monitoring:

Check reaction progress via TLC (Eluent: 30% EtOAc/Hexane). The indoline spot will be

more polar (lower Rf) and will stain distinctively with Ehrlich’s reagent (turning purple/red)

or ninhydrin.

Work-up:

Pour the reaction mixture into ice-water (200 mL).

Slowly basify to pH >10 using 50% NaOH solution (keep temperature <20°C). Critical:

High pH ensures the indoline is in the free base form for extraction.

Extract with Dichloromethane (DCM) (3 x 100 mL).

Wash combined organics with brine, dry over anhydrous Na₂SO₄, and concentrate in

vacuo.

Purification:

The crude oil is typically >90% pure. Further purification can be achieved via flash column

chromatography (Silica gel, 0-5% Methanol in DCM).
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Start: 4-Methoxy-5-methylindole

Dissolve in Glacial AcOH
(10-15°C)

Add NaBH3CN (3.0 eq)
Portion-wise

Reaction: Stir 2-3h @ RT
(Formation of Iminium -> Reduction)

Quench: Pour into Ice Water
Basify with NaOH (pH > 10)

Extraction: DCM (3x)
Wash: Brine -> Dry: Na2SO4

Final Product: 4-Methoxy-5-methylindoline

Click to download full resolution via product page

Figure 2: Operational workflow for the reduction of 4-methoxy-5-methylindole to the target

indoline.
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Part 3: Spectroscopic Characterization (Self-
Validation)
Correct structural assignment is critical to distinguish the indoline from the starting indole. The

saturation of the C2-C3 bond results in distinct high-field shifts in the ¹H NMR.

¹H NMR Diagnostic Signals (CDCl₃, 400 MHz)
Proton Position

Chemical Shift (δ
ppm)

Multiplicity Interpretation

NH ~3.5 - 4.0 Broad Singlet

Exchangeable proton;

shift varies with

concentration.

C2-H 3.45 - 3.55 Triplet (t)

Characteristic of

indoline C2 (adjacent

to Nitrogen).

C3-H 2.95 - 3.05 Triplet (t)
Characteristic of

indoline C3 (benzylic).

-OCH₃ 3.75 - 3.85 Singlet (s)

C4-Methoxy group;

slight shielding due to

ortho-position.

-CH₃ 2.15 - 2.25 Singlet (s) C5-Methyl group.

Ar-H (C6/C7) 6.30 - 6.80 Doublets (d)

Ortho-coupling (J ≈

8.0 Hz) confirms 4,5-

substitution pattern.

Validation Check:

Loss of Aromaticity: The disappearance of the indole C2/C3 alkene protons (typically δ 6.5–

7.2 range) and appearance of aliphatic triplets at δ 3.0–3.5 confirms successful reduction.

Integration: Ensure the ratio of Methyl (3H) : Methoxy (3H) : Aromatic (2H) is consistent.
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Part 4: Medicinal Chemistry Applications[1][2][3][4]
[5][6]
The 4-methoxy-5-methylindoline scaffold is a potent building block for "privileged structure"

libraries.

Serotonin (5-HT) Receptor Modulation
This scaffold mimics the A-ring and B-ring of serotonin.

Mechanism: The 4-methoxy group mimics the 5-hydroxyl of serotonin (electronic bioisostere)

but with increased lipophilicity.

Application: Synthesis of 5-HT₂C agonists or 5-HT₆ antagonists for CNS disorders (obesity,

schizophrenia). The indoline nitrogen is typically alkylated or sulfonated to tune affinity.

Reactive Handle for Library Generation
The secondary amine (N1) is a versatile nucleophile.

N-Alkylation: Reaction with alkyl halides to form tertiary amines.

Urea/Amide Formation: Reaction with isocyanates or acid chlorides to generate lead

compounds for kinase inhibition.

Metabolic Stability
The C5-methyl group is strategically placed to block metabolic hydroxylation. In unsubstituted

indoles/indolines, the C5 position is the primary site of Phase I metabolism (CYP450 oxidation).

Methylation here extends the half-life (

) of the drug candidate.

References
Indoline Synthesis Strategies

Reduction of Indoles: Gribble, G. W. "Sodium Cyanoborohydride in Acetic Acid: A
Convenient Method for the Reduction of Indoles to Indolines." Journal of the American
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Chemical Society.

Source:

Structural Characterization

4-Methoxyindole NMR Data: ChemicalBook. "4-Methoxyindole 1H NMR Spectrum."[1]

Provides baseline spectral data for the aromatic precursor.

Source:

Medicinal Chemistry Context

Indolines in Drug Discovery: "Medicinal chemistry of indole derivatives: Current to future

therapeutic prospectives."[2] European Journal of Medicinal Chemistry. Discusses the

pharmacophore relevance of the indole/indoline core.

Source:

Commercial Availability & Applications

4-Methoxyindoline as Intermediate: Chem-Impex International. "4-Methoxy-2,3-dihydro-

1H-indole hydrochloride."[3] Details usage in neurological drug synthesis.

Source:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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